Cas no 2172479-71-7 (4-(1,2,5-thiadiazol-3-yl)methylpyrrolidin-3-ol)

• Product Name: 4-(1,2,5-thiadiazol-3-yl)methylpyrrolidin-3-ol
• CAS No: 2172479-71-7
• MF: C₇H₁₁N₃OS
• MW: 185.246739625931
• CID: 5568321
• PubChem ID: 165593157
• Update Time: 2025-06-10

4-(1,2,5-thiadiazol-3-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-[(1,2,5-thiadiazol-3-yl)methyl]pyrrolidin-3-ol
• EN300-1635327
• 2172479-71-7
• 4-(1,2,5-thiadiazol-3-yl)methylpyrrolidin-3-ol

• Inchi： 1S/C7H11N3OS/c11-7-4-8-2-5(7)1-6-3-9-12-10-6/h3,5,7-8,11H,1-2,4H2
• InChI Key： IERMIEMPJQCRHA-UHFFFAOYSA-N
• SMILES： S1N=CC(CC2CNCC2O)=N1

Computed Properties

• Exact Mass: 185.06228316g/mol
• Monoisotopic Mass: 185.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 86.3Ų

Additional information on 4-(1,2,5-thiadiazol-3-yl)methylpyrrolidin-3-ol

4-(1,2,5-Thiadiazol-3-yl)methylpyrrolidin-3-ol: A Comprehensive Overview

4-(1,2,5-Thiadiazol-3-yl)methylpyrrolidin-3-ol, identified by the CAS registry number CAS No. 2172479-71-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a pyrrolidine ring and a thiadiazole moiety, making it a unique subject for both synthetic and applied research. Recent studies have highlighted its potential in drug development, particularly in the context of its bioactive properties and structural versatility.

The molecular structure of 4-(1,2,5-thiadiazol-3-yl)methylpyrrolidin-3-ol is characterized by a pyrrolidine ring substituted at the 3-position with a hydroxyl group and at the 4-position with a thiadiazole-derived methyl group. The thiadiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, contributes to the compound's electronic properties and reactivity. This combination of functional groups makes the molecule amenable to various chemical transformations and biological interactions.

Recent advancements in synthetic chemistry have enabled efficient routes to prepare CAS No. 2172479-71-7. Researchers have explored methods involving both traditional organic synthesis techniques and modern catalytic processes to optimize yield and purity. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to expedite the formation of this compound from readily available starting materials such as pyrrolidine derivatives and thiadiazole precursors.

The bioactivity of 4-(1,2,5-thiadiazol-3-yl)methylpyrrolidin-3-ol has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. Additionally, its ability to modulate cellular signaling pathways has been explored in vitro models, indicating its potential role in disease intervention strategies.

In terms of applications, CAS No. 2172479-71-7 has shown promise as a lead compound for drug discovery programs targeting chronic inflammatory conditions and oxidative stress-related disorders. Its structural flexibility allows for further modification to enhance pharmacokinetic profiles and target specificity.

The synthesis and characterization of 4-(1,2,5-thiadiazol-3-yl)methylpyrrolidin-3 ol represent significant contributions to the field of heterocyclic chemistry. Its unique combination of functional groups positions it as a valuable tool for exploring novel chemical reactions and biological interactions.

In conclusion, CAS No. 2172479 - 71 - 7, or 4-(1 , 2 , 5 - thiadiazol - 3 - yl ) methylpyrrolidin - 3 - ol strong>, stands out as an intriguing molecule with diverse applications across chemistry and biology. As research continues to unravel its potential, this compound is poised to play an increasingly important role in advancing scientific understanding and therapeutic innovation. p> article> response>